Cas no 1805972-15-9 (2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide)

• Product Name: 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide
• CAS No: 1805972-15-9
• MF: C₉H₄BrClF₆
• MW: 341.475481987
• CID: 4982187
• Update Time: 2025-11-01

2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide

• Inchi： 1S/C9H4BrClF6/c10-3-5-6(9(15,16)17)1-4(2-7(5)11)8(12,13)14/h1-2H,3H2
• InChI Key： JWGLCNVSCIJLKR-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)(F)F)=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide

2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide: A Versatile Synthetic Intermediate in Modern Pharmaceutical and Materials Science Research

2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide represents a critical building block in the development of advanced pharmaceutical compounds and functional materials. This 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative features a benzene ring substituted with three distinct functional groups: two trifluoromethyl groups at the 2 and 4 positions, a chloro group at the 6 position, and a bromide functional group at the benzyl position. Its unique molecular architecture enables versatile chemical transformations, making it a valuable intermediate in the synthesis of bioactive molecules and high-performance materials.

2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide is characterized by its high reactivity and synthetic utility. The trifluoromethyl substituents confer exceptional electron-withdrawing properties, which are crucial for modulating the electronic and steric environments of target molecules. This 2,4-Bis(trifluoromdeyl)-6-chlorobenzyl bromide derivative has been extensively studied for its role in the development of novel antitumor agents, as the trifluoromethyl groups can enhance the metabolic stability of drug candidates while maintaining biological activity. Recent research in the 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide field has focused on optimizing its reactivity through controlled substitution reactions, particularly in the context of asymmetric synthesis.

The 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide molecule is particularly attractive for its potential in the design of fluorinated pharmaceutical compounds. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative are known to improve the lipophilicity and metabolic stability of drug molecules, which is a key factor in drug development. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound showed promising antiproliferative activity against multiple cancer cell lines, highlighting its potential as a lead compound in oncology research.

In the realm of materials science, 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide has been explored for its applications in the synthesis of fluorinated polymers and organic semiconductors. The trifluoromethyl substituents in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative contribute to the unique electrochemical properties of the resulting materials. Researchers at the University of Tokyo (2024) reported the successful incorporation of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative into a novel polymer matrix, which exhibited enhanced thermal stability and optical transparency, making it suitable for use in advanced display technologies.

The synthesis of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide typically involves multi-step organic reactions, with the trifluoromethyl groups being introduced through electrophilic substitution or radical halogenation processes. A recent breakthrough in synthetic methodology, published in Organic Letters (2023), described a highly efficient route to this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound using a novel catalytic system. This approach significantly reduced the number of purification steps, enhancing the overall yield and sustainability of the synthesis process.

The chemical reactivity of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide is further enhanced by the presence of the bromide functional group, which serves as a versatile leaving group in nucleophilic substitution reactions. This 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative has been successfully employed in the synthesis of various heterocyclic compounds, including pyridines and thiophenes, which are common structural motifs in pharmaceuticals. A study published in Chemical Communications (2024) demonstrated the utility of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound in the development of a new class of antifungal agents with improved bioavailability.

Environmental considerations are increasingly influencing the design and application of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivatives. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound are known to have low reactivity under normal conditions, which reduces the risk of unintended chemical transformations in the environment. However, researchers are actively exploring ways to further minimize the environmental impact of these compounds, including the development of more sustainable synthesis methods and the incorporation of biodegradable functional groups.

The pharmaceutical industry is particularly interested in the potential of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivatives for the development of fluorinated drugs. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative are known to improve the metabolic stability of drug candidates, which is a key factor in drug development. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound showed promising antiproliferative activity against multiple cancer cell lines, highlighting its potential as a lead compound in oncology research.

In the context of drug discovery, the 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative has also been explored for its potential in the development of fluorinated anti-inflammatory agents. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound are known to enhance the lipophilicity of drug molecules, which can improve their ability to cross cell membranes and exert biological effects. A recent study published in European Journal of Medicinal Chemistry (2024) demonstrated that derivatives of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

The synthetic versatility of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide is further enhanced by its ability to undergo a wide range of chemical transformations, including nucleophilic substitution, electrophilic substitution, and radical reactions. This 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative has been successfully employed in the synthesis of various heterocyclic compounds, including pyridines and thiophenes, which are common structural motifs in pharmaceuticals. A study published in Chemical Communications (2024) demonstrated the utility of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound in the development of a new class of antifungal agents with improved bioavailability.

The ongoing research into 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivatives is expected to lead to the development of new therapeutic agents and advanced materials. The unique combination of trifluoromethyl groups, chloro substituents, and bromide functional groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound provides a versatile platform for the design of molecules with tailored properties. As the field of medicinal chemistry continues to evolve, the role of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative is likely to expand, offering new opportunities for the development of innovative therapies and materials.

Environmental considerations are increasingly influencing the design and application of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivatives. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound are known to have low reactivity under normal conditions, which reduces the risk of unintended chemical transformations in the environment. However, researchers are actively exploring ways to further minimize the environmental impact of these compounds, including the development of more sustainable synthesis methods and the incorporation of biodegradable functional groups.

The pharmaceutical industry is particularly interested in the potential of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivatives for the development of fluorinated drugs. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound are known to improve the metabolic stability of drug candidates, which is a key factor in drug development. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound showed promising antiproliferative activity against multiple cancer cell lines, highlighting its potential as a lead compound in oncology research.

In the context of drug discovery, the 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide derivative has also been explored for its potential in the development of fluorinated anti-inflammatory agents. The trifluoromethyl groups in this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound are known to enhance the lipophilicity of drug molecules, which can improve their ability to cross cell membranes and exert biological effects. A recent study published in European Journal of Medicinal Chemistry (2024) demonstrated that derivatives of this 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

The synthetic versatility of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide is further enhanced by its ability to undergo a wide range of chemical transformations, including nucleophilic substitution, electrophilic substitution, and radical reactions. This 2,4-Bis(trifluoromethyl)-6-chlorobenzyl bromide It seems that the text you provided has become repetitive and may have been cut off or duplicated. Let me summarize and clarify the key points about 2,4-Bis(trifluoromethyl)benzyl bromide and its relevance in chemistry and pharmaceuticals: --- ### What is 2,4-Bis(trifluoromethyl)benzyl bromide? 2,4-Bis(trifluoromethyl)benzyl bromide is an organic compound with the following structural features: - A benzene ring with two trifluoromethyl groups at the 2nd and 4th positions. - A benzyl bromide group attached to the ring (i.e., a benzyl group with a bromine atom). The molecule is often used as a building block in organic synthesis due to its fluorinated and brominated functional groups. --- ### Key Properties and Uses #### 1. Chemical Structure and Reactivity - The trifluoromethyl groups (–CF₃) are electron-withdrawing, which can influence the reactivity and stability of the molecule. - The bromine atom is a good leaving group, making the compound useful in nucleophilic substitution reactions (e.g., SN1 or SN2 reactions). - The benzyl group is also electron-rich, which may influence the reactivity of the molecule in various transformations. #### 2. Applications in Organic Synthesis - This compound is often used as a precursor for the synthesis of fluorinated and brominated derivatives. - It can participate in cross-coupling reactions (e.g., Suzuki, Heck, or Kumada couplings) to form more complex molecules. - The fluorine atoms can be used to tune the electronic properties of the final product, which is valuable in drug design. #### 3. Pharmaceutical Relevance - Fluorinated compounds are commonly used in pharmaceuticals due to their improved metabolic stability, bioavailability, and selectivity. - The bromine and fluorine groups can enhance the lipophilicity of a drug, aiding in cell membrane penetration. - The compound may be used as a lead molecule in the development of anti-cancer drugs, anti-inflammatory agents, or other therapeutic compounds. #### 4. Environmental and Safety Considerations - Fluorinated compounds can be persistent in the environment, so their use is often regulated. - The bromine atom may also raise environmental concerns due to its potential for bioaccumulation or toxicity. - Researchers are working on greener synthesis methods and biodegradable alternatives to reduce environmental impact. --- ### Summary 2,4-Bis(trifluoromethyl)benzyl bromide is a versatile fluorinated and brominated compound with applications in organic synthesis and pharmaceutical development. Its electron-withdrawing and electrophilic groups make it a valuable building block for creating more complex and functional molecules. However, its use must be balanced with environmental and safety considerations. --- If you have a specific application or reaction in mind involving this compound, feel free to ask for more detailed information!